Cas no 369-54-0 (1,4-Bis(difluoromethyl)benzene)

1,4-Bis(difluoromethyl)benzene Properties

Names and Identifiers

• 1,4-Bis(difluoromethyl)benzene
• 1,4-Bis-(difluoromethyl)benzene
• alpha,alpha,alpha',alpha'-Tetrafluoro-p-xylene
• &alpha
• ',&alpha
• p-Xylylene α,α,α',α'-Tetrafluoride
• α,α,α',α'-Tetrafluoro-p-xylene
• 2-CF2H
• Benzene,1,4-bis(difluoromethyl)-
• SBB089374
• PC0502
• 1,4-bis[bis(fluoranyl)methyl]benzene
• FCH1116340
• AX8054460
• ST50406044
• ST24036837
• X8269
• alpha,alpha,alpha,alpha-Tetrafluoro-p-xylene
• p-Xylylene alpha,alpha,al
• 1,4-Bis(difluoromethyl)benzene, stabilized over potassium carbonate
• VWKMZVCSRVFUGW-UHFFFAOYSA-N
• A823480
• 369-54-0
• AKOS016007464
• CIS-8,11,14-EICOSATRIENOICACIDMETHYLESTER
• a,a,a',a'-Tetrafluoro-p-xylene
• FT-0606797
• T1774
• SCHEMBL662302
• MFCD01320708
• AS-60198
• DTXSID40370092
• CS-0077608
• p-Xylylene alpha,alpha,alpha',alpha'-Tetrafluoride
• DB-121194
• +Expand

• MDL： MFCD01320708
• InChIKey： VWKMZVCSRVFUGW-UHFFFAOYSA-N
• Inchi： 1S/C8H6F4/c9-7(10)5-1-2-6(4-3-5)8(11)12/h1-4,7-8H
• SMILES： FC([H])(C1C([H])=C([H])C(C([H])(F)F)=C([H])C=1[H])F

Computed Properties

• Exact Mass: 178.04100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 178.041
• Heavy Atom Count: 12
• Complexity: 111
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 3.56180
• PSA: 0.00000
• Refractive Index: 1.4378 (589.3 nm 25 ºC)
• Boiling Point: 70°C/20mmHg(lit.)
• Flash Point: 66.8±14.6 ºC,
• Solubility: Insuluble (9.4E-3 g/L) (25 ºC),
• Color/Form: Not available
• Solubility: Not available
• Density: 1.225±0.06 g/cm3 (20 ºC 760 Torr),

1,4-Bis(difluoromethyl)benzene Security Information

• Safety Term：S16;S26;S37/39
• Safety Instruction： S37/39-S26-S16
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Prompt：warning
• Storage Condition：Flammable area
• PackingGroup：III
• Risk Phrases： 36/37/38-10

1,4-Bis(difluoromethyl)benzene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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